Cas no 16783-99-6 (25-Desacetyl Rifampicin)

• Product Name: 25-Desacetyl Rifampicin
• CAS No: 16783-99-6
• MF: C₄₁H₅₆N₄O₁₁
• MW: 780.903552055359
• CID: 150625
• PubChem ID: 135542225
• Update Time: 2025-04-19

25-Desacetyl Rifampicin Chemical and Physical Properties

Names and Identifiers

• Rifamycin,25-O-deacetyl-3-[(E)-[(4-methyl-1-piperazinyl)imino]methyl]-
• 25-Desacetyl Rifampicin
• Desacetylrifampicin
• 25-Deacetylrifampicin
• 25-Deacetylrifampin
• 25-Desacetylrifampin
• 25-O-Desacetylrifampin
• 3-[(4-methyl-piperazin-1-ylimino)-methyl]-O25-deacetyl-rifamycin
• deacetylrifampicin
• Deacetylrifampin
• desacetyl rifampin
• Desacetyl-rifapacin
• Aids070669
• Aids-070669
• Rifampin Impurity B
• Rifampin Impurity 1
• (7S,9E,11S,12S,13S,14R,15R,16R,17S,18S,19E,21Z)-2,13,15,17,27,29-hexahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(E)-(4-methylpiperazin-1-yl)iminomethyl]-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaene-6,23-dione
• MV5B51Z0LN
• DESACETYLRIFAMPIN
• 25-Desacetylrifampicin
• hexahydroxy-methoxy-heptamethyl-[(E)-(4-methylpiperazin-1-yl)iminomethyl][?]dione
• 16783-99-6
• 25-O-Deacetylrifampicin
• 25-DA-3-(4-methyl-1-piperazinyl-iminomethyl)-rifamycin SV
• RIFAMYCIN, 25-O-DEACETYL-3-((E)-((4-METHYL-1-PIPERAZINYL)IMINO)METHYL)-
• Rifamycin, 25-O-deacetyl-3-(((4-methyl-1-piperazinyl)imino)methyl)-
• UNII-MV5B51Z0LN
• Rifamycin, 25-O-deacetyl-3-[(E)-[(4-methyl-1-piperazinyl)imino]methyl]-
• CHEMBL446290
• SCHEMBL14817627
• 25-Deacetyl-3-(4-methyl-1-piperazinyl-iminomethyl)-rifamycin SV
• 2,7-(EPOXYPENTADECA(1,11,13)TRIENIMINO)NAPHTHO(2,1-B)FURAN-1,11(2H)-DIONE, 5,6,9,17,19,21-HEXAHYDROXY-23-METHOXY-2,4,12,16,18,20,22-HEPTAMETHYL-8-(N-(4-METHYL-1-PIPERAZINYL)FORMIMIDOYL)-

• Inchi： 1S/C41H56N4O11/c1-20-11-10-12-21(2)40(53)43-31-26(19-42-45-16-14-44(8)15-17-45)36(50)28-29(37(31)51)35(49)25(6)38-30(28)39(52)41(7,56-38)55-18-13-27(54-9)22(3)33(47)24(5)34(48)23(4)32(20)46/h10-13,18-20,22-24,27,32-34,46-51H,14-17H2,1-9H3,(H,43,53)/b11-10+,18-13+,21-12-,42-19+/t20-,22+,23+,24-,27-,32-,33+,34+,41-/m0/s1
• InChI Key： KUJZTIJOBQNKDR-OACVHIRKSA-N
• SMILES： O[C@@H]1[C@H](C)[C@H]([C@H](C=CC=C(C)C(NC2C(/C=N/N3CCN(C)CC3)=C(C3=C(C=2O)C(=C(C)C2=C3C([C@](C)(O2)OC=C[C@@H]([C@@H](C)[C@H]([C@@H]1C)O)OC)=O)O)O)=O)C)O |t:6,8,43|

Computed Properties

• Exact Mass: 780.39500
• Monoisotopic Mass: 780.395
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 3
• Complexity: 1640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 211A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.36
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.644
• PSA: 214.08000
• LogP: 3.77840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams